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Abstract
This technical guide provides a comprehensive overview of m-Phenylene
phosphorodichloridate (CAS Number: 38135-34-1), a key organophosphorus compound

utilized primarily in materials science. This document details its chemical and physical

properties, synthesis, reactivity, and primary applications, with a focus on its role as a monomer

in the production of flame-retardant polymers. Detailed experimental protocols for its synthesis

and subsequent polymerization are provided, alongside diagrams illustrating these chemical

processes.

Chemical Identity and Properties
m-Phenylene phosphorodichloridate, also known as 1,3-

bis(dichlorophosphoryloxy)benzene, is a bifunctional organophosphorus monomer. Its structure

features a central benzene ring with two phosphorodichloridate groups attached at the meta

positions. This arrangement is crucial to its reactivity and function in polymerization reactions.
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Table 1: Chemical and Physical Properties of m-Phenylene Phosphorodichloridate

Property Value Source

CAS Number 38135-34-1 [1][2]

Molecular Formula C₆H₄Cl₄O₄P₂ [1]

Molecular Weight 343.8 g/mol [1]

IUPAC Name

1,3-

bis(dichlorophosphoryloxy)ben

zene

[1]

Canonical SMILES
C1=CC(=CC(=C1)OP(=O)

(Cl)Cl)OP(=O)(Cl)Cl
[1]

Physical Properties
Data not available in searched

literature.

Note: Specific physical properties such as melting point, boiling point, and density for m-
Phenylene phosphorodichloridate are not readily available in the public domain and are

often confounded with the related but distinct compound, phenyl phosphorodichloridate.

Synthesis of m-Phenylene Phosphorodichloridate
The established laboratory synthesis of m-Phenylene phosphorodichloridate involves the

reaction of resorcinol (m-dihydroxybenzene) with an excess of phosphoryl chloride (POCl₃).

Experimental Protocol: Synthesis
Objective: To synthesize m-Phenylene phosphorodichloridate from resorcinol and

phosphoryl chloride.

Materials:

Resorcinol

Phosphoryl chloride (POCl₃)
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Anhydrous solvent (e.g., dichloromethane)

Reaction flask with a reflux condenser and dropping funnel

Heating mantle

Distillation apparatus

Procedure:

In a reaction flask, dissolve resorcinol in an anhydrous solvent.

Slowly add an excess of phosphoryl chloride to the resorcinol solution via a dropping funnel.

The reaction is exothermic and should be cooled in an ice bath.

After the addition is complete, the reaction mixture is heated to reflux and maintained at this

temperature for several hours to ensure the completion of the reaction.

Upon completion, the excess phosphoryl chloride and solvent are removed by distillation

under reduced pressure.

The resulting crude m-Phenylene phosphorodichloridate can be further purified by

vacuum distillation.

Diagram 1: Synthesis of m-Phenylene Phosphorodichloridate

Reactants

ProductsResorcinol
(m-dihydroxybenzene)

m-Phenylene
phosphorodichloridate

+ 2 POCl₃

Phosphoryl Chloride
(POCl₃)

HCl (byproduct)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b6317299?utm_src=pdf-body
https://www.benchchem.com/product/b6317299?utm_src=pdf-body
https://www.benchchem.com/product/b6317299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6317299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthesis of m-Phenylene phosphorodichloridate from resorcinol and phosphoryl

chloride.

Reactivity and Applications
The reactivity of m-Phenylene phosphorodichloridate is dominated by the two highly

electrophilic phosphorus centers. The chlorine atoms are excellent leaving groups, making the

compound susceptible to nucleophilic substitution reactions. This reactivity is the basis for its

primary application in polymer chemistry.

The main application of m-Phenylene phosphorodichloridate is as a bifunctional monomer in

step-growth polycondensation reactions. When reacted with aromatic diols, such as bisphenol

A, it forms polyphosphoesters. These polymers have the flame-retardant phosphorus unit

integrated directly into their backbone, offering a durable and non-leaching alternative to

traditional flame-retardant additives.[1]

Experimental Protocol: Polycondensation
Objective: To synthesize a polyphosphoester via polycondensation of m-Phenylene
phosphorodichloridate with bisphenol A.

Materials:

m-Phenylene phosphorodichloridate

Bisphenol A

Anhydrous solvent (e.g., chlorobenzene)

Acid scavenger (e.g., anhydrous MgCl₂)

Reaction vessel with mechanical stirrer, condenser, and nitrogen inlet

Heating and temperature control system

Procedure:
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In a reaction vessel under a nitrogen atmosphere, dissolve bisphenol A in the anhydrous

solvent.

Add the acid scavenger to the solution.

Slowly add a stoichiometric amount of m-Phenylene phosphorodichloridate to the stirred

solution at room temperature.

After the addition is complete, gradually heat the reaction mixture to reflux and maintain for

several hours. The progress of the polymerization can be monitored by the evolution of HCl

gas and an increase in the viscosity of the solution.

Once the desired degree of polymerization is achieved, the reaction is cooled.

The resulting polymer is precipitated by pouring the reaction mixture into a non-solvent such

as methanol.

The precipitated polyphosphoester is then filtered, washed, and dried under vacuum.

Diagram 2: Polycondensation of m-Phenylene Phosphorodichloridate with Bisphenol A

Monomers

Polymerm-Phenylene
phosphorodichloridate

Polyphosphoester

+ n Bisphenol A

Bisphenol A

HCl (byproduct)- 2n HCl

Click to download full resolution via product page

Caption: Step-growth polymerization to form a polyphosphoester.

Signaling Pathways and Biological Activity
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There is no information in the searched literature to suggest that m-Phenylene
phosphorodichloridate is directly involved in biological signaling pathways. Its primary use is

as a chemical intermediate in materials science, and it is not intended for pharmaceutical or in-

vivo applications.

Safety and Handling
m-Phenylene phosphorodichloridate is expected to be a reactive and corrosive compound. It

will likely react with moisture and should be handled in a dry, well-ventilated fume hood.

Personal protective equipment, including gloves, safety goggles, and a lab coat, should be

worn at all times. In case of contact, flush the affected area with copious amounts of water.

Conclusion
m-Phenylene phosphorodichloridate is a valuable monomer for the synthesis of inherently

flame-retardant polyphosphoesters. Its bifunctional nature allows for the creation of high-

performance polymers with applications in various industries where fire safety is a critical

concern. The synthetic and polymerization protocols provided in this guide offer a foundation

for researchers and professionals working in the field of materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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